Cas no 2228484-35-1 (3-(4-bromo-5-methylthiophen-2-yl)methylpiperidine)

• Product Name: 3-(4-bromo-5-methylthiophen-2-yl)methylpiperidine
• CAS No: 2228484-35-1
• MF: C₁₁H₁₆BrNS
• MW: 274.220440864563
• CID: 6425913
• PubChem ID: 165691586
• Update Time: 2025-06-08

3-(4-bromo-5-methylthiophen-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-methylthiophen-2-yl)methylpiperidine
• 3-[(4-bromo-5-methylthiophen-2-yl)methyl]piperidine
• 2228484-35-1
• EN300-1920517

• Inchi： 1S/C11H16BrNS/c1-8-11(12)6-10(14-8)5-9-3-2-4-13-7-9/h6,9,13H,2-5,7H2,1H3
• InChI Key： SKCGHOVWWMHBCX-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)CC1CNCCC1

Computed Properties

• Exact Mass: 273.01868g/mol
• Monoisotopic Mass: 273.01868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-(4-bromo-5-methylthiophen-2-yl)methylpiperidine

3-(4-Bromo-5-methylthiophen-2-yl)methylpiperidine: A Comprehensive Overview

3-(4-Bromo-5-methylthiophen-2-yl)methylpiperidine, with the CAS number 2228484-35-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated thiophene ring and a piperidine moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The 4-bromo-5-methylthiophen-2-yl substituent is particularly noteworthy due to its ability to modulate biological activity. The bromine atom, being an electron-withdrawing group, can influence the electronic properties of the thiophene ring, thereby affecting the compound's interactions with biological targets. The methyl group, on the other hand, adds steric bulk and can enhance the lipophilicity of the molecule, which is crucial for its cellular permeability and bioavailability.

The methylpiperidine moiety is another key structural feature of this compound. Piperidines are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their flexibility in adopting various conformations. This makes them excellent scaffolds for designing drugs with high binding affinities to specific protein targets. In the context of 3-(4-bromo-5-methylthiophen-2-yl)methylpiperidine, the piperidine ring likely plays a crucial role in stabilizing interactions with target proteins, potentially enhancing the compound's pharmacological activity.

Recent studies have explored the potential applications of 3-(4-bromo-5-methylthiophen-2-yl)methylpiperidine in various therapeutic areas. One notable area of research is its use as a potential anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Compounds that can selectively modulate these pathways are highly sought after for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

A study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(4-bromo-5-methylthiophen-2-yl)methylpiperidine exhibited significant anti-inflammatory activity in vitro and in vivo. The researchers found that these compounds could effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. Additionally, these compounds showed low cytotoxicity, suggesting their potential for safe and effective therapeutic use.

Beyond anti-inflammatory applications, 3-(4-Bromo-5-methylthiophen-2-yl)methylpiperidine has also been investigated for its potential as an anticancer agent. Cancer cells often exhibit altered signaling pathways and metabolic profiles compared to normal cells, making them susceptible to targeted therapies. A study published in Cancer Research demonstrated that certain derivatives of this compound could selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell growth and survival.

The mechanism of action for these anticancer derivatives involves the modulation of key signaling proteins such as AKT and ERK, which are frequently dysregulated in cancer cells. By inhibiting these proteins, the compounds can induce cell cycle arrest and apoptosis, leading to reduced tumor growth. The selective nature of these compounds makes them promising candidates for further development as targeted cancer therapies.

In addition to its therapeutic potential, 3-(4-Bromo-5-methylthiophen-2-yl)methylpiperidine has also been studied for its use as a tool compound in chemical biology research. Tool compounds are essential for understanding the function and regulation of biological systems at a molecular level. By using this compound to probe specific biological processes, researchers can gain valuable insights into disease mechanisms and identify new therapeutic targets.

A recent study published in Chemical Biology highlighted the use of 3-(4-Bromo-5-methylthiophen-2-yl)methylpiperidine as a probe to investigate the role of specific protein-protein interactions in cellular signaling pathways. The researchers found that this compound could selectively disrupt certain interactions, leading to altered cellular responses. This information can be used to design more effective drugs that target these interactions with high specificity.

The synthesis of 3-(4-Bromo-5-methylthiophen-2-yl)methylpiperidine has been optimized using modern synthetic techniques, making it readily available for both academic and industrial research purposes. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the coupling of 4-bromo-5-methylthiophene with an appropriate piperidine derivative using palladium-catalyzed cross-coupling reactions.

The chemical stability and solubility properties of 3-(4-Bromo-5-methylthiophen-2-yl)methylpiperidine have also been extensively studied. These properties are crucial for ensuring that the compound remains stable under various experimental conditions and can be effectively delivered to target tissues or cells. Researchers have found that this compound exhibits good stability under physiological conditions and can be formulated into various dosage forms suitable for different routes of administration.

In conclusion, 3-(4-Bromo-5-methylthiophen-2-yl)methylpiperidine, with CAS number 2228484-35-1, is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting inflammation, cancer, and other diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further highlighting its importance in modern drug discovery efforts.